(s)-3-Amino-3-phenylpropanoic acid
Overview
Description
(S)-3-Amino-3-phenylpropanoic acid (also known as 3-aminophenylpropionic acid or 3-APA) is an organic compound that is a derivative of the amino acid phenylalanine. It is a white, odorless solid that is soluble in water and organic solvents. 3-APA has a wide range of biological activities, including anti-inflammatory, anticonvulsant, and analgesic effects. It has also been used in the synthesis of various pharmaceuticals and other compounds.
Scientific Research Applications
Synthesis of Optically Active Derivatives : Rodríguez-Mata et al. (2010) demonstrated a stereoselective chemoenzymatic route for preparing optically active 3-amino-3-arylpropanoic acid derivatives, which are applied to the synthesis of (S)-dapoxetine in excellent optical purity (Rodríguez-Mata, García-Urdiales, Gotor‐Fernández, & Gotor, 2010).
Pharmaceutical Intermediate Production : Li et al. (2013) found that Methylobacterium Y1-6 effectively produces S-3-amino-3-phenylpropionic acid, a pharmaceutical intermediate, with high enantioselective activity, making it a promising tool for drug research and production of enantiopure compounds (Li, Wang, Huang, Zou, & Zheng, 2013).
Cancer Cell Labeling and Peptide Modification : Ni et al. (2015) synthesized a tetrazine-containing amino acid that shows excellent stability in biological media, with potential applications in cancer cell labeling and peptide modification (Ni, Zhou, Li, Zhang, & Dong, 2015).
Biosynthesis Studies in Plants : Jarvis et al. (2000) studied 3-hydroxy-3-phenylpropanoic acid as an intermediate in the biosynthesis of benzoic acid and salicylic acid from cinnamic acid in cucumber and Nicotiana attenuata plants (Jarvis, Schaaf, & Oldham, 2000).
New Antidepressant Drug Development : Zhao et al. (2014) prepared chiral (S)-3-hydroxy-3-phenylpropanoic acid using porcine pancreas lipase, with potential applications in developing new antidepressant drugs (Zhao, Ma, Fu, & Zhang, 2014).
Thermodynamic Properties in Aqueous Solutions : Pal and Chauhan (2011) investigated the thermodynamic properties of amino acids like 2-Amino-3-phenylpropanoic Acid in aqueous solutions to understand their stabilization mechanisms in proteins (Pal & Chauhan, 2011).
Artificial Biosynthesis : Kang et al. (2012) explored the artificial biosynthesis of phenylpropanoic acids in Escherichia coli, highlighting potential for pharmaceutical and food applications (Kang, Choi, Lee, Hwang, Uhm, & Hong, 2012).
Properties
IUPAC Name |
(3S)-3-amino-3-phenylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c10-8(6-9(11)12)7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/t8-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJOYFRCOTPUKAK-QMMMGPOBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CC(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)[C@H](CC(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
40856-44-8 |
Source
|
| Record name | (-)-3-Amino-3-phenylpropanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40856-44-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenepropanoic acid, β-amino-, (βS) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | (S)-3-Amino-3-phenylpropanoic acid | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GZ5N3GS3WH | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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